Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate

• IUPAC Name: methyl 2-[(4-bromophenyl)sulfonyl-methylamino]acetate
• InChI: InChI=1S/C10H12BrNO4S/c1-12(7-10(13)16-2)17(14,15)9-5-3-8(11)4-6-9/h3-6H,7H2,1-2H3
• InChI Key: NAAYXMBSXZUZLZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)OC)S(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C10H12BrNO4S
• Molecular Weight: 322.18 g/mol
• CAS No.: 839696-94-5

Description

Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate is a chemical compound that has been widely used in scientific research. It is a sulfonamide derivative that has shown promising results in various fields of study, including medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate is not fully understood. It is believed to inhibit the activity of enzymes such as carbonic anhydrases and metalloproteinases, which are involved in various physiological processes. It may also interact with cell membrane proteins and affect their function.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have antibacterial activity against certain strains of bacteria. However, its effects on normal cells and tissues are not fully understood.

Advantages and Limitations for Lab Experiments

Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity when prepared correctly. It has also been shown to have potent biological activity in various assays. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate. One area of research is to further investigate its potential as a therapeutic agent for cancer, bacterial infections, and inflammation. Another area of research is to study its effects on normal cells and tissues to better understand its safety profile. Additionally, further studies are needed to fully understand its mechanism of action and to identify potential targets for drug development.

Synthesis Methods

Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate can be synthesized through a multistep process. The first step involves the reaction of 4-bromo-N-methylbenzenesulfonamide with acetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with methyl chloroformate to give this compound. The purity of the final product can be improved through recrystallization or column chromatography.

Scientific Research Applications

Methyl 2-(4-bromo-N-methylphenylsulfonamido)acetate has been used in various scientific research studies. It has been studied for its potential as a therapeutic agent in the treatment of cancer, bacterial infections, and inflammation. It has also been used as a tool to study the structure-activity relationship of sulfonamide derivatives and their biological activity.